![molecular formula C21H19NO2 B6159803 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one CAS No. 393541-04-3](/img/no-structure.png)
3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one
Overview
Description
3-[2-(Benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one is a chemical compound belonging to the class of organic compounds known as phenylpropanones. It is an aromatic compound with a molecular formula of C14H14NO2. This compound has a wide variety of applications in scientific research, ranging from synthesis and mechanism of action to biochemical and physiological effects.
Scientific Research Applications
3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various organic compounds, such as pyridin-2-yl-2-phenyl-2-propan-1-one and 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-2-one. It has also been used as a reagent in the synthesis of various other organic compounds, such as benzyloxy-2-pyridinecarboxylic acid, 2-amino-3-pyridin-2-ylpropanoic acid, and 3-pyridin-2-ylpropanoic acid. In addition, 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and antifungal agents.
Mechanism of Action
The mechanism of action of 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one is not fully understood. However, it is believed that the compound may act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins, which are hormone-like compounds that play an important role in inflammation. In addition, 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one has been shown to inhibit the enzyme lipoxygenase (LOX), which is involved in the production of leukotrienes, which are also hormone-like compounds that play a role in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one have been studied in several in vitro and in vivo studies. In vitro studies have shown that 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one has anti-inflammatory activity by inhibiting the production of prostaglandins and leukotrienes. In vivo studies have shown that 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one can reduce inflammation in animal models of arthritis and colitis. Additionally, 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one has been shown to have antioxidant activity, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
The use of 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one in laboratory experiments has several advantages. It is a relatively stable compound that can be stored for extended periods of time without significant degradation. It is also relatively easy to synthesize, making it an ideal starting material for the synthesis of other compounds. Additionally, 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one has been shown to have a wide variety of biological activities, making it a useful compound for studying the mechanisms of action of various compounds.
However, there are also some limitations to the use of 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one in laboratory experiments. It is not a very soluble compound, which can make it difficult to work with in aqueous solutions. Additionally, the compound is relatively expensive, which may limit its use in large-scale experiments.
Future Directions
Due to its wide range of biological activities, there are many potential future directions for 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one. Further studies could be conducted to explore its potential use in the treatment of inflammatory diseases, such as arthritis and colitis. Additionally, further research could be conducted to explore its potential use as a potential antioxidant, as well as its potential use in the synthesis of other compounds. Finally, further research could be conducted to explore its potential use as an inhibitor of other enzymes, such as proteases and phosphatases.
Synthesis Methods
The synthesis of 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one is achieved by a two-step process. The first step involves the reaction of benzyl bromide with pyridine in the presence of a base such as sodium carbonate or sodium hydroxide. This reaction yields 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one. The second step involves the reaction of this product with an acid such as hydrochloric acid, which yields 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one in the form of its hydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one involves the reaction of 2-bromoacetophenone with 2-pyridinecarboxaldehyde to form 3-[2-(pyridin-2-yl)phenyl]-1-phenylpropan-1-one, which is then reacted with benzyl bromide in the presence of a base to form the final product.", "Starting Materials": [ "2-bromoacetophenone", "2-pyridinecarboxaldehyde", "benzyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: React 2-bromoacetophenone with 2-pyridinecarboxaldehyde in the presence of a base (e.g. potassium carbonate) and a solvent (e.g. ethanol) to form 3-[2-(pyridin-2-yl)phenyl]-1-phenylpropan-1-one.", "Step 2: React 3-[2-(pyridin-2-yl)phenyl]-1-phenylpropan-1-one with benzyl bromide in the presence of a base (e.g. potassium carbonate) and a solvent (e.g. DMF) to form 3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one.", "Step 3: Purify the final product by recrystallization or column chromatography." ] } | |
CAS RN |
393541-04-3 |
Product Name |
3-[2-(benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one |
Molecular Formula |
C21H19NO2 |
Molecular Weight |
317.4 |
Purity |
95 |
Origin of Product |
United States |
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